Cas no 1873624-71-5 (Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)-)
1873624-71-5 structure
Product Name:Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)-
CAS No:1873624-71-5
MF:C11H14N2O2
MW:206.241062641144
CID:5977750
PubChem ID:17937607
Update Time:2024-01-10
Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)-
- 1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid
- EN300-1840441
- 1873624-71-5
-
- Inchi: 1S/C11H14N2O2/c14-10(15)11(5-2-1-3-6-11)9-12-7-4-8-13-9/h4,7-8H,1-3,5-6H2,(H,14,15)
- InChI Key: VOBYYKCIUDDOFK-UHFFFAOYSA-N
- SMILES: C1(C2=NC=CC=N2)(C(O)=O)CCCCC1
Computed Properties
- Exact Mass: 206.105527694g/mol
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.1Ų
Experimental Properties
- Density: 1.229±0.06 g/cm3(Predicted)
- Boiling Point: 369.0±25.0 °C(Predicted)
- pka: 3.77±0.20(Predicted)
Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840441-0.05g |
1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid |
1873624-71-5 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1840441-0.1g |
1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid |
1873624-71-5 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1840441-0.25g |
1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid |
1873624-71-5 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1840441-0.5g |
1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid |
1873624-71-5 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1840441-1.0g |
1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid |
1873624-71-5 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1840441-2.5g |
1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid |
1873624-71-5 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1840441-5.0g |
1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid |
1873624-71-5 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-1840441-10.0g |
1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid |
1873624-71-5 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-1840441-1g |
1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid |
1873624-71-5 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1840441-5g |
1-(pyrimidin-2-yl)cyclohexane-1-carboxylic acid |
1873624-71-5 | 5g |
$2443.0 | 2023-09-19 |
Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)- Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
1873624-71-5 (Cyclohexanecarboxylic acid, 1-(2-pyrimidinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk